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Compound Name: Sumitone fast red b

Cat. No.: B15553862 Get Quote

A Critical Examination of a Multifunctional Dye and its Associated Nomenclatures

For researchers, scientists, and professionals in drug development, the precise identification of

a chemical reagent is paramount to the reproducibility and accuracy of experimental results.

"Sumitone Fast Red B" presents a notable challenge in this regard, as the name appears to

be associated with multiple chemical entities, leading to significant ambiguity in scientific

literature and commercial listings. This technical guide aims to dissect the available

information, highlight the discrepancies, and provide a clear overview of the applications

associated with the various compounds that fall under the "Fast Red" umbrella, with a specific

focus on their utility in a research context.

The "Sumitone Fast Red B" Enigma: A Case of
Mistaken Identity?
Initial investigation into "Sumitone Fast Red B" reveals conflicting data regarding its chemical

identity. Several suppliers list a compound with the molecular formula C₄₀H₂₂Cl₆N₆O₄, but

associate it with two different CAS numbers: 82643-43-4 and 40618-31-3. This discrepancy

underscores a critical issue for researchers seeking to procure this specific dye.

Despite the ambiguity in its precise chemical structure, descriptions from suppliers like

Clinisciences suggest that "Sumitone Fast Red B" is a multifunctional dye with broad

applications in biological research.[1][2] These applications are reported to include:
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Cellular and Tissue Analysis: Aiding in the observation and analysis of cell structures and

studying tissue pathology.[1][2]

Biomolecule Tracking and Detection: Enabling the tracking and detection of various

biomolecules.[1][2]

Functional Cellular Assays: Evaluating a range of cellular functions.[1][2]

Microorganism Monitoring: Assisting in the observation and study of microorganisms.[1][2]

The lack of specific experimental protocols, quantitative data, or descriptions of signaling

pathways directly and unambiguously linked to a compound definitively identified as "Sumitone
Fast Red B" in the public domain prevents the creation of a detailed technical guide on this

specific entity. The available information is of a general, descriptive nature provided by

chemical suppliers.

Deconstructing the "Fast Red" Family of Dyes
The confusion surrounding "Sumitone Fast Red B" is compounded by the existence of several

other dyes with similar names, each with distinct chemical identities and well-defined

applications in research. It is crucial for researchers to differentiate between these compounds

to ensure the appropriate reagent is used for their specific experimental needs.

Nuclear Fast Red: A Staple in Histology
Nuclear Fast Red, also known as Kernechtrot, is a widely used counterstain in histology and

immunohistochemistry. It imparts a red color to cell nuclei, providing a clear contrast to

cytoplasmic or cell surface stains.

Table 1: Chemical and Physical Properties of Nuclear Fast Red
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Property Value

CAS Number 6409-77-4

Molecular Formula C₁₄H₈NNaO₇S

Appearance Reddish to dark brown powder

Solubility Soluble in ethanol and water

Experimental Protocol: Nuclear Fast Red Staining for Tissue Sections

This protocol is a generalized procedure and may require optimization based on the specific

tissue and primary staining method used.

Deparaffinization and Rehydration:

Immerse slides in xylene (or a xylene substitute) to remove paraffin.

Rehydrate the tissue sections by passing them through a graded series of ethanol

solutions (e.g., 100%, 95%, 70%) and finally into distilled water.

Primary Staining (Optional):

Perform the desired primary staining procedure (e.g., immunohistochemistry, special

stain).

Wash thoroughly with distilled water.

Counterstaining with Nuclear Fast Red:

Immerse the slides in a 0.1% Nuclear Fast Red staining solution for 5-10 minutes.[3] The

incubation time can be adjusted to achieve the desired staining intensity.[4]

Wash with distilled water to remove excess stain.[3]

Dehydration and Mounting:

Dehydrate the sections through a graded series of ethanol solutions.
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Clear in xylene (or a xylene substitute).

Mount with a permanent mounting medium.

Visualization Workflow: Histological Staining with Nuclear Fast Red
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Caption: A generalized workflow for histological staining incorporating Nuclear Fast Red as a

counterstain.

Fast Red B Salt: A Tool for Enzyme Histochemistry
Fast Red B Salt is a diazonium salt commonly employed in enzyme histochemistry, particularly

for the demonstration of alkaline and acid phosphatase activity. It acts as a chromogenic

substrate, forming a colored precipitate at the site of enzyme activity.

Table 2: Chemical and Physical Properties of Fast Red B Salt

Property Value

C.I. Number 37125

Synonym Azoic Diazo No. 5

Application
Enzyme histochemistry, demonstration of

enterochromaffin cells

Color of Precipitate Red-orange

Conclusion: A Call for Clarity
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The ambiguity surrounding "Sumitone Fast Red B" highlights a critical need for standardized

nomenclature and comprehensive documentation in the chemical supply chain for research

reagents. For scientists, the inability to definitively identify a compound can lead to wasted

resources and irreproducible results.

When encountering a reagent with an ambiguous name, researchers are advised to:

Prioritize the CAS Number: The CAS number is a unique identifier for a chemical substance

and is more reliable than a product name.

Request a Certificate of Analysis (CoA): The CoA provides detailed information about the

purity and identity of a specific batch of a chemical.

Consult Multiple Sources: Cross-reference information from different suppliers and scientific

databases to identify any discrepancies.

Until a clear and consistent chemical identity for "Sumitone Fast Red B" is established in the

scientific literature and by suppliers, researchers should exercise caution and, where possible,

opt for well-characterized alternatives like Nuclear Fast Red or Fast Red B Salt for their specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15553862#what-is-sumitone-fast-red-b-used-for-in-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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